Cas no 115846-96-3 (1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl-, (1E,4E)-)

1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl-, (1E,4E)- structure
115846-96-3 structure
Product Name:1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl-, (1E,4E)-
CAS No:115846-96-3
MF:C18H16O
MW:248.319045066833
CID:1204955
PubChem ID:6175900
Update Time:2025-04-20

1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl-, (1E,4E)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl-, (1E,4E)-
    • 1-phenyl-5-(4-tolyl)-1,4-pentadiene-3-one
    • (1e,4e)-1-phenyl-5-(p-tolyl)penta-1,4-dien-3-one
    • CHEMBL5287274
    • (1E,4E)-1-(4-methylphenyl)-5-phenylpenta-1,4-dien-3-one
    • 1-Phenyl-5-(p-tolyl)penta-1,4-dien-3-one
    • 1-(4-METHYLPHENYL)-5-PHENYL-1,4-PENTADIEN-3-ONE
    • 57083-29-1
    • 115846-96-3
    • AKOS024336196
    • 1-(4-METHYLPHENYL)-5-PHENYL)-1,4-PENTADIEN-3-ONE
    • HS-7470
    • Inchi: 1S/C18H16O/c1-15-7-9-17(10-8-15)12-14-18(19)13-11-16-5-3-2-4-6-16/h2-14H,1H3/b13-11+,14-12+
    • InChI Key: DBDJWKCEIXOUDX-PHEQNACWSA-N
    • SMILES: O=C(/C=C/C1C=CC=CC=1)/C=C/C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 248.12018
  • Monoisotopic Mass: 248.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.